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Compound of Interest

Compound Name: N-Isovaleroylglycine-d2

Cat. No.: B12424378

Introduction

N-Isovaleroylglycine-d2 is the deuterium-labeled form of N-isovalerylglycine, a key biomarker
for the metabolic disorder isovaleric acidemia. This condition is an inborn error of leucine
metabolism, characterized by a deficiency of the enzyme isovaleryl-CoA dehydrogenase. The
accumulation of isovaleryl-CoA leads to its conjugation with glycine to form N-isovalerylglycine,
which is then excreted in the urine. The deuterated form, N-isovaleroylglycine-d2, is crucial
for accurate quantification of its non-labeled counterpart in biological samples, typically serving
as an internal standard in mass spectrometry-based assays.

Core Molecular Information

Below is a summary of the key identifiers and properties of N-lsovaleroylglycine-d2.

Property Value

CAS Number 1219795-09-1[1]

Molecular Formula C7H11D2NOs3[1]

Molecular Weight 161.20 g/mol [1]
2,2-dideuterio-2-(3-methylbutanoylamino)acetic

IUPAC Name
acid[2]

Canonical SMILES CC(C)CC(=O)NC([2H])([2H])C(=0)O
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Physicochemical and Spectrometric Data

While specific experimental data for N-Isovaleroylglycine-d2 is not readily available in public
literature, the following table summarizes known properties of the non-deuterated form, N-
Isovaleroylglycine, which can serve as a reference.

Property Value (for N-Isovaleroylglycine)
Melting Point 87 - 90 °C[3]
Solubility DMSO: 5 mg/ml, Methanol: 1 mg/ml[4]

o (ppm): 0.92 (d, 6H), 2.00 (m, 1H), 2.17 (d,

1H NMR (600 MHz, H20, pH 6.98) 2H), 3.74 (s, 2H)[3]
, 3.74 (s,

13C NMR 0 (ppm): 22.5, 25.8, 41.5, 43.6, 173.8, 175.9

m/z: 74.0249 (100%), 98.0611 (7.20%),
MS-MS (Negative lon Mode) 72.04417 (3.10%), 56.01365 (3%), 114.09253
(2.90%)

Leucine Metabolism and Isovaleric Acidemia

The primary relevance of N-isovalerylglycine is in the context of leucine metabolism and the
diagnosis of isovaleric acidemia. The following diagram illustrates the catabolic pathway of
leucine and the metabolic block that leads to the formation of N-isovalerylglycine.
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Caption: Leucine catabolism and the formation of N-isovalerylglycine in isovaleric acidemia.

Experimental Protocols

Detailed experimental protocols for the synthesis and use of N-Isovaleroylglycine-d2 are
often proprietary to the manufacturers and clinical laboratories that perform testing for
isovaleric acidemia. However, a general workflow for its use as an internal standard in a
guantitative mass spectrometry assay is described below.

General Workflow for Quantification of N-
Isovaleroylglycine in Urine

The following diagram outlines the typical steps involved in using N-Isovaleroylglycine-d2 for
the quantitative analysis of N-isovalerylglycine in a urine sample.
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Caption: Workflow for quantitative analysis using an internal standard.
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Principle of Use as an Internal Standard:

N-Isovaleroylglycine-d2 is an ideal internal standard for the quantification of N-
isovalerylglycine because it is chemically identical to the analyte, but has a different mass due
to the presence of deuterium atoms. This allows it to be distinguished by a mass spectrometer.
By adding a known amount of the deuterated standard to each sample at the beginning of the
sample preparation process, any loss of analyte during extraction and analysis can be
corrected for. The ratio of the signal from the endogenous analyte to the signal from the internal
standard is used to calculate the concentration of the analyte, leading to more accurate and
precise measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Isovaleroylglycine-d2: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12424378#n-isovaleroylglycine-d2-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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